Cas no 203314-45-8 (methyl (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylate)

• Product Name: methyl (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylate
• CAS No: 203314-45-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD28959673
• CID: 909582
• PubChem ID: 15906503
• Update Time: 2025-07-02

methyl (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, methyl ester, cis- (9CI)
• HBLKZRCYZUZJOQ-UHFFFAOYSA-N
• Cyclohexanecarboxylicacid,1-amino-4-methoxy-,methylester,cis-
• methyl 1-amino-4-methoxycyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, methyl ester
• methyl (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylate

• MDL： MFCD28959673
• Inchi： 1S/C9H17NO3/c1-12-7-3-5-9(10,6-4-7)8(11)13-2/h7H,3-6,10H2,1-2H3
• InChI Key： HBLKZRCYZUZJOQ-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(=O)OC)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylate

Methyl (1S,4S)-1-Amino-4-Methoxycyclohexane-1-Carboxylate (CAS No. 203314-45-8): A Comprehensive Overview

Methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate, identified by its CAS number 203314-45-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereocenters and functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The unique structural features of this compound make it a valuable candidate for further investigation, particularly in the context of modern medicinal chemistry.

The structure of methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate consists of a cyclohexane ring with two stereocenters at the 1st and 4th positions. The presence of an amino group (-NH₂) at the 1st position and a methoxy group (-OCH₃) at the 4th position contributes to its chiral nature and influences its chemical reactivity and biological activity. This stereochemistry is crucial for its potential pharmacological effects, as enantiomers often exhibit different biological responses despite having identical chemical compositions.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate fits well within this trend, as its stereochemistry allows for precise control over its biological interactions. Research has demonstrated that the enantiomeric purity of pharmaceutical compounds can significantly impact their therapeutic outcomes, making the synthesis and isolation of pure enantiomers a critical aspect of drug development.

One of the most compelling aspects of methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate is its potential role as a building block in the synthesis of more complex molecules. Its structural framework can be modified to create novel pharmacophores that target specific biological pathways. For instance, derivatives of this compound have shown promise in the development of drugs that interact with neurotransmitter receptors, which could have applications in treating neurological disorders such as depression and anxiety.

The synthesis of methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are often employed to achieve the desired stereoselectivity. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and byproducts.

Recent studies have highlighted the importance of understanding the metabolic pathways by which drugs are processed in the body. Methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate has been investigated for its potential metabolic stability and bioavailability. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, suggesting that it could be a viable candidate for further development into a therapeutic agent. Additionally, its structural features make it amenable to modifications that could enhance its solubility and absorption rates.

The pharmaceutical industry is increasingly focusing on green chemistry principles to develop sustainable drug production methods. Methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate exemplifies this trend through its synthesis using environmentally friendly reagents and processes. Researchers are exploring biocatalytic routes and renewable feedstocks to produce this compound more efficiently while reducing the ecological footprint of drug manufacturing.

Another area of interest is the use of computational methods to predict the biological activity of molecules like methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate. Advanced computational models can simulate how this compound interacts with biological targets at the molecular level, providing valuable insights into its potential therapeutic effects. These simulations can guide experimental design and accelerate the drug discovery process by identifying promising candidates for further investigation.

The versatility of methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate extends beyond its applications in drug development. It has also been explored as a key intermediate in materials science and agrochemicals. Its unique structural properties make it suitable for synthesizing polymers with specific functionalities or for developing novel pesticides that target pest-specific enzymes without harming beneficial organisms.

In conclusion, methyl (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylate is a multifaceted compound with significant potential in various fields. Its chiral structure, synthetic accessibility, and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing pharmaceutical science and creating innovative solutions to global health challenges.